3-bromo-N-ethyl-N,5-dimethylbenzamide
Product document request
Request a Representative COA
No file is available for instant download. Submit this short request and our team will review the applicable document for this product.
Request submitted
Description
3-Bromo-N-ethyl-N,5-dimethylbenzamide is a substituted benzamide featuring a bromine atom at the 3-position of the aromatic ring, an ethyl group and a methyl group on the amide nitrogen, and a methyl group at the 5-position. Benzamides with halogen and alkyl substituents are widely studied for their applications in medicinal chemistry, catalysis, and material science due to their tunable electronic and steric effects [13][14].
Properties
IUPAC Name |
3-bromo-N-ethyl-N,5-dimethylbenzamide | |
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H14BrNO/c1-4-13(3)11(14)9-5-8(2)6-10(12)7-9/h5-7H,4H2,1-3H3 | |
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
QMGBDOFQMPYPBP-UHFFFAOYSA-N | |
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN(C)C(=O)C1=CC(=CC(=C1)C)Br | |
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H14BrNO | |
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
256.14 g/mol | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Comparison with Similar Compounds
Structural Analogs and Positional Isomerism
Key analogs and their distinguishing features:
Key Observations :
- Substituent Position : The 3-bromo substitution in the target compound vs. 4-bromo in alters electronic distribution (e.g., dipole moment) and reactivity. Bromine at the 3-position may enhance electrophilic aromatic substitution at the 5-position due to steric and electronic effects.
- Functional Groups : The trifluoromethoxy group in introduces strong electron-withdrawing effects, increasing metabolic stability compared to alkyl-substituted benzamides.
Physicochemical and Pharmacokinetic Properties
- Solubility : N-Ethyl-N-methyl substitution likely reduces water solubility compared to hydroxylated analogs (e.g., ), but increases solubility in organic solvents.
- Metabolism : Ethyl groups may undergo slower oxidative metabolism compared to methyl groups, as seen in , where hydroxylation patterns differ between sexes.
- Thermal Stability : Bromine and alkyl groups enhance thermal stability, making the compound suitable for high-temperature reactions .
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
